Cas no 1341034-85-2 (1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester
• CAS No: 1341034-85-2
• MF: C₁₅H₂₇NO₄
• MW: 285.38
• CID: 5324250
• PubChem ID: 117872311
• Update Time: 2025-06-13

1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester
• SCHEMBL16465364
• 1341034-85-2
• TERT-BUTYL3-(HYDROXYMETHYL)-1-OXA-9-AZASPIRO[5.5]UNDECANE-9-CARBOXYLATE
• (9-Boc-1-oxa-9-azaspiro[5.5]undecan-3-yl)methanol
• TERT-BUTYL 3-(HYDROXYMETHYL)-1-OXA-9-AZASPIRO[5.5]UNDECANE-9-CARBOXYLATE
• SY387417
• PS-19142
• MFCD30829946

• Inchi： 1S/C15H27NO4/c1-14(2,3)20-13(18)16-8-6-15(7-9-16)5-4-12(10-17)11-19-15/h12,17H,4-11H2,1-3H3
• InChI Key： XNNXRCUXOYWTRS-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C(OC(C)(C)C)=O)CC2)CCC(CO)C1

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59Ų

Additional information on 1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester

Introduction to 1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester (CAS No. 1341034-85-2) and Its Emerging Applications in Chemical Biology

The compound 1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester, identified by the CAS number 1341034-85-2, represents a fascinating molecule with a unique spirocyclic structure that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of spirocyclic azaspiro compounds, which are characterized by their rigid bicyclic framework consisting of an oxygen and an nitrogen atom embedded within a spirocyclic arrangement. The presence of a carboxylic acid ester group at the 9-position and a hydroxymethyl group at the 3-position introduces additional functional diversity, making it a versatile scaffold for further chemical modifications and biological investigations.

Recent advancements in the synthesis and characterization of this compound have highlighted its potential as a building block for the development of novel bioactive molecules. The spirocyclic core of 1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester offers a stable yet flexible platform that can be modified to target specific biological pathways. For instance, the carboxylic acid ester functionality can be hydrolyzed or converted into other pharmacophores, while the hydroxymethyl group provides a site for further derivatization, such as etherification or glycosylation.

In the realm of drug discovery, spirocyclic compounds have demonstrated remarkable potential due to their ability to mimic natural products and exhibit unique binding interactions with biological targets. The rigid conformation imposed by the spirocyclic structure enhances binding affinity and selectivity, which are critical factors in the design of effective therapeutic agents. Moreover, the oxygen and nitrogen atoms within the spirocycle can engage in hydrogen bonding or coordinate with metal ions, further expanding the structural diversity and functional possibilities.

One of the most compelling aspects of 1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester is its utility as a precursor in medicinal chemistry. Researchers have leveraged its scaffold to develop molecules with potential applications in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. For example, derivatives of this compound have been investigated for their ability to inhibit kinases and other enzymes involved in cancer progression. The hydroxymethyl group at the 3-position has been particularly useful in designing molecules that can modulate protein-protein interactions or disrupt aberrant signaling pathways.

The synthesis of 1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, recent methodological advancements have made it more feasible to construct such complex molecules with increasing efficiency. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been instrumental in facilitating the formation of the spirocyclic bond while maintaining regioselectivity.

From a computational chemistry perspective, understanding the three-dimensional structure and conformational dynamics of 1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester is crucial for rational drug design. Molecular modeling studies have revealed that this compound exhibits multiple low-energy conformations that could influence its binding affinity and metabolic stability. By integrating experimental data with computational predictions, researchers can gain deeper insights into how structural modifications might impact biological activity.

The pharmaceutical industry has shown growing interest in azaspiro compounds due to their unique pharmacological profiles. 1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester serves as a prime example of how structural innovation can lead to novel therapeutic candidates. Its combination of rigidity and functional diversity makes it an attractive scaffold for further exploration in drug discovery programs.

In conclusion,1-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 3-(hydroxymethyl)-, 1, 1-dimethylethyl ester (CAS No. 1341034-85-2) represents a promising molecule with significant potential in chemical biology and pharmaceutical research. Its unique spirocyclic structure combined with versatile functional groups positions it as a valuable tool for developing new bioactive compounds. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,this compound is likely to play an increasingly important role in shaping future advances in drug discovery.